Cas no 201677-61-4 (Sivelestat sodium tetrahydrate)

• Product Name: Sivelestat sodium tetrahydrate
• CAS No: 201677-61-4
• MF: C₂₀H₂₉N₂NaO₁₁S
• MW: 528.505836248398
• MDL: MFCD08461731
• CID: 66623
• PubChem ID: 23663985
• Update Time: 2025-06-26

Sivelestat sodium tetrahydrate Chemical and Physical Properties

Names and Identifiers

• Sivelestat sodium
• Sivelestat sodium hydrate
• N-[2-[[[4-(2,2-Dimethyl-1-oxopropoxy)phenyl]sulfonyl]amino]benzoyl]-(S)-glycine monosodium salt tetrahydrate
• Sivelestat sodium tetrahydrate
• sodium,2-[[2-[[4-(2,2-dimethylpropanoyloxy)phenyl]sulfonylamino]benzoyl]amino]acetate,tetrahydrate
• EI546 sodium tetrahydrate
• Elaspol
• LY544349 sodium tetrahydrate
• ONO5046 sodium tetrahydrate
• ONO-5046.Na
• UNII-737RR8Y409
• Sivelestat sodium salt
• Sodium sivelestat
• EI546 sodium
• Sivelestat (sodium tetrahydrate)
• LY544349 sodium
• Sivelestat sodium [USAN]
• Sivelestat sodium (USAN)
• ONO5046-Na
• 737RR8Y409
• DSSTox_CID_26727
• DSSTox_RID_81857
• DSSTox_GSID_46727
• sodium 2-[[2-[[4-(2,2-dimethylpropanoyloxy)phenyl]sulfonylamino]benzoyl]amino]acetate tetrahydrate
• LY544349 Sodium Hydrate
• Elaspol (TN)
• J-013081
• Ono 5046
• sodium;2-[[2-[[4-(2,2-dimethylpropanoyloxy)phenyl]sulfonylamino]benzoyl]amino]acetate;tetrahydrate
• CHEBI:32133
• SIVELESTAT SODIUM HYDRATE [JAN]
• SIVELESTAT SODIUM [MART.]
• Glycine, N-(2-(((4-(2,2-dimethyl-1-oxopropoxy)phenyl)sulfonyl)amino)benzoyl)-, monosodium salt, tetrahydrate
• Sivelestat sodium salt tetrahydrate
• DTXSID0046727
• BCP09535
• AC-1291
• D01918
• sodium 2-(2-(4-(pivaloyloxy)phenylsulfonamido)benzamido)acetate tetrahydrate
• Sodium ((2-(((4-((2,2-dimethylpropanoyl)oxy)phenyl)sulfonyl)amino)benzoyl)amino)acetate tetrahydrate
• DTXCID8026727
• Sivelestat (sodium salt hydrate)
• Elaspol sodium salt tetrahydrate
• EX-A7814
• CS-3380
• A909240
• Tox21_112570
• AKOS015963357
• LY-544349 SODIUM HYDRATE
• Sivelestat sodium hydrate (JP17)
• s4666
• EI546 sodium tetrahydrate;LY544349 sodium tetrahydrate;ONO5046 sodium tetrahydrate
• ONO5046-Na;Sodium sivelestat;EI546 sodium;LY544349 sodium
• Sodium [[2-[[[4-[(2,2-dimethylpropanoyl)oxy]phenyl]sulfonyl]amino]benzoyl]amino]acetate tetrahydrate
• Sivelestat sodium for injection (JP17)
• SIVELESTAT SODIUM SALT TETRAHYDRATE [MI]
• EI-546
• CAS-201677-61-4
• SIVELESTAT SODIUM [WHO-DD]
• Tox21_112570_1
• 201677-61-4
• NCGC00167577-01
• Sodium ((2-(((4-((2,2-dimethylpropanoyl)oxy)phenyl)sulfonyl)amino)benzoyl)amino)acetate tetrahydrate
• CHEMBL3182314
• CCG-269903
• ONO-5046 SODIUM HYDRATE
• Q27266149
• HY-17443B
• Propanoic acid, 2,2-dimethyl-, 4-[[[2-[[(carboxymethyl)amino]carbonyl]phenyl]amino]sulfonyl]phenyl ester, sodium salt, hydrate (1:1:4)
• SIVELESTATSODIUMHYDRATE
• NCGC00263570-01
• AKOS015901086
• FT-0748809
• SIVELESTAT SODIUM (MART.)
• Sivelestat (sodium salt hydrate)?
• G60940
• 5134H
• Monosodium N-{2-[4-(2,2-dimethylpropanoyloxy)phenylsulfonylamino]benzoyl}aminoacetate tetrahydrate
• Monosodium N-(2-(4-(2,2-dimethylpropanoyloxy)phenylsulfonylamino)benzoyl)aminoacetate tetrahydrate

• MDL： MFCD08461731
• Inchi： 1S/C20H22N2O7S.Na.4H2O/c1-20(2,3)19(26)29-13-8-10-14(11-9-13)30(27,28)22-16-7-5-4-6-15(16)18(25)21-12-17(23)24;;;;;/h4-11,22H,12H2,1-3H3,(H,21,25)(H,23,24);;4*1H2/q;+1;;;;/p-1
• InChI Key： PLHREJBSQUSUCW-UHFFFAOYSA-M
• SMILES： S(C1C=CC(=CC=1)OC(C(C)(C)C)=O)(NC1C=CC=CC=1C(NCC(=O)[O-])=O)(=O)=O.[Na+].O.O.O.O

Computed Properties

• Exact Mass: 528.13900
• Monoisotopic Mass: 528.13897520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 154

Experimental Properties

• PSA: 187.00000
• LogP: 2.20610

Sivelestat sodium tetrahydrate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on Sivelestat sodium tetrahydrate

Introduction to Sivelestat Sodium Tetrahydrate (CAS No. 201677-61-4)

Sivelestat sodium tetrahydrate, a compound with the chemical name Sivelestat sodium tetrahydrate and the CAS number 201677-61-4, is a synthetic molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of agents known for their potential therapeutic applications, particularly in the management of certain inflammatory and oxidative stress-related conditions. The detailed exploration of its chemical properties, pharmacological effects, and emerging research findings provides a comprehensive understanding of its significance in modern medicine.

The molecular structure of Sivelestat sodium tetrahydrate (CAS No. 201677-61-4) consists of a complex arrangement of atoms that contribute to its unique biological activity. The sodium and tetrahydrate components play crucial roles in stabilizing the compound and enhancing its solubility, which is essential for formulation into pharmaceutical products. This structural complexity has been a focal point for researchers aiming to optimize its therapeutic profile and minimize potential side effects.

In recent years, Sivelestat sodium tetrahydrate has been studied for its potential role in modulating inflammatory responses and reducing oxidative stress. These mechanisms are particularly relevant in the context of chronic diseases where inflammation and oxidative damage are key pathological features. Emerging research suggests that this compound may interact with various cellular pathways, influencing the activity of enzymes and signaling molecules that regulate inflammation and tissue repair.

One of the most compelling areas of research involving Sivelestat sodium tetrahydrate (CAS No. 201677-61-4) is its application in treating acute lung injury (ALI). Studies have demonstrated that it can attenuate lung inflammation by inhibiting the release of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). Additionally, it has shown promise in reducing neutrophil infiltration, a critical component of ALI pathogenesis. These findings have positioned Sivelestat sodium tetrahydrate as a potential therapeutic agent for respiratory conditions characterized by severe inflammation.

The pharmacokinetic properties of Sivelestat sodium tetrahydrate have also been extensively evaluated to ensure its efficacy and safety in clinical settings. Its solubility profile allows for easy formulation into injectable solutions, making it suitable for rapid administration in acute care scenarios. Furthermore, preliminary studies indicate a favorable metabolic profile, with minimal accumulation in target tissues. This has raised interest in its potential for long-term therapeutic use without significant toxicological concerns.

Emerging evidence also highlights the potential applications of Sivelestat sodium tetrahydrate (CAS No. 201677-61-4) in neuroprotective therapies. Oxidative stress and inflammation are increasingly recognized as contributing factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research suggests that Sivelestat sodium tetrahydrate may protect against neuronal damage by mitigating oxidative stress and modulating inflammatory responses within the brain. While further clinical trials are needed to validate these findings, they open up new avenues for treating neurodegenerative conditions.

The development of novel drug formulations incorporating Sivelestat sodium tetrahydrate is another area of active research. Researchers are exploring various delivery systems, including nanoparticles and liposomes, to enhance bioavailability and targeted delivery to affected tissues. These innovations aim to improve the therapeutic efficacy of the compound while minimizing systemic side effects. The versatility of Sivelestat sodium tetrahydrate in different formulation strategies underscores its potential as a versatile therapeutic agent.

The regulatory landscape for Sivelestat sodium tetrahydrate (CAS No. 201677-61-4) is evolving as more clinical data becomes available. Regulatory agencies are closely monitoring ongoing trials to assess its safety and efficacy across various therapeutic indications. The successful completion of Phase II and Phase III clinical trials could pave the way for broader approval and commercialization, expanding its use in managing inflammatory and oxidative stress-related conditions.

In conclusion, Sivelestat sodium tetrahydrate represents a promising compound with significant therapeutic potential in multiple medical fields. Its ability to modulate inflammatory responses and reduce oxidative stress makes it a valuable candidate for treating conditions ranging from acute lung injury to neurodegenerative diseases. As research continues to uncover new applications and optimize formulations, the future prospects for this compound appear highly encouraging.